(5,6-Dichloro-1,4-dihydroquinazolin-3(2H)-yl)acetic acid

• IUPAC Name: 2-(5,6-dichloro-2,4-dihydro-1H-quinazolin-3-yl)acetic acid
• InChI: InChI=1S/C10H10Cl2N2O2/c11-7-1-2-8-6(10(7)12)3-14(5-13-8)4-9(15)16/h1-2,13H,3-5H2,(H,15,16)
• InChI Key: VFRADJZONHFXOM-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2Cl)Cl)NCN1CC(=O)O
• Molecular Formula: C10H10Cl2N2O2
• DSSTOX Substance ID: DTXSID00704470
• Molecular Weight: 261.10 g/mol
• CAS RN: 1092352-97-0

Description

(5,6-Dichloro-1,4-dihydroquinazolin-3(2H)-yl)acetic acid (DCQA) is a synthetic organic compound with a wide range of applications in chemical synthesis, pharmaceuticals, and biotechnology. It is a white crystalline solid with a molecular weight of 260.03 g/mol and a melting point of 156-158 °C. DCQA is a versatile building block for the synthesis of a variety of compounds, including heterocycles, polymers, and pharmaceuticals. It has been used in the synthesis of a number of important drugs, including antiretroviral agents, antibiotics, and antifungal agents. DCQA has also been used in the development of novel fluorescent probes, fluorescent dyes, and fluorescent proteins.

Scientific Research Applications

Synthesis and Biological Activity

The chemical derivative (5,6-Dichloro-1,4-dihydroquinazolin-3(2H)-yl)acetic acid plays a role in the synthesis of compounds with potential antimalarial and anticancer activities. A novel series of derivatives synthesized via substitution and Steglich esterification reaction demonstrated in vitro and in vivo potential for these applications. The synthesis process involves optimizing nucleophilic substitution and confirming structures through spectral studies, including NMR and elemental analysis (Ramírez et al., 2020).

Antimicrobial Activities

Another application includes the development of new 1,3-oxazolyl-7-chloroquinazolin-4(3H)ones, prepared from 2-[(2,6-dichloro phenyl)amino]phenyl acetic acid, showing antimicrobial activities. The synthesis path involves converting the acid to acid chloride, cyclization, and further reaction to produce compounds evaluated for antimicrobial effectiveness, with some showing good activity compared to standard drugs (Patel & Shaikh, 2011).

Anticonvulsant Activity

Research on derivatives of 2-(2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl)acetamide has expanded the arsenal of biologically active substances with anticonvulsive action. This involves a novel synthesis approach for the key intermediate and testing selected compounds for their anticonvulsant activity through both in vivo and in silico studies. The leader compound exhibited promising results without impairing motor coordination, recommending further research for anticonvulsive drug development (El Kayal et al., 2019).